4-(3-amino-4-methyl-1H-pyrazol-1-yl)benzonitrile

• IUPAC Name: 4-(3-amino-4-methylpyrazol-1-yl)benzonitrile
• InChI: InChI=1S/C11H10N4/c1-8-7-15(14-11(8)13)10-4-2-9(6-12)3-5-10/h2-5,7H,1H3,(H2,13,14)
• InChI Key: OVUHPMHYDJMIHR-UHFFFAOYSA-N
• Canonical SMILES: CC1=CN(N=C1N)C2=CC=C(C=C2)C#N
• Molecular Formula: C11H10N4
• Molecular Weight: 198.22 g/mol

Description

“4-(3-amino-4-methyl-1H-pyrazol-1-yl)benzonitrile” is a compound that belongs to the class of pyrazole derivatives. Pyrazole is a five-membered heterocyclic moiety that possesses three carbon, two nitrogen, four hydrogen atoms, and two double bonds. It is an important raw material and intermediate used in organic synthesis, pharmaceuticals, agrochemicals, and dyestuff.

Synthesis Analysis

The synthesis of pyrazole-based ligands involves the condensation of (3,5-dimethyl-1H pyrazol-1-yl)methanol A with the appropriate primary amine. The yield of the synthesis process can vary, but one study reported a yield of 77%.

Molecular Structure Analysis

The molecular formula of “this compound” is C10H9N3O, with an average mass of 187.198 Da and a monoisotopic mass of 187.074554 Da.

Chemical Reactions Analysis

Pyrazole-based ligands provide one pyrazole sp2-nitrogen, one pyridine sp2-nitrogen, and one amine sp3-nitrogen, which are capable of coordinating to the metal. The type of solvent, metal ion, anion in the metal salt, and ratios of ligands and metal salts can affect the catalytic activity of these compounds.